Cas no 163343-71-3 ((S)-Ethyl nipecotate D-tartrate)

• Product Name: (S)-Ethyl nipecotate D-tartrate
• CAS No: 163343-71-3
• MF: C₁₂H₂₁NO₈
• MW: 307.29704451561
• CID: 1029500
• PubChem ID: 14183617
• Update Time: 2025-06-13

(S)-Ethyl nipecotate D-tartrate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl piperidine-3-carboxylate (2S,3S)-2,3-dihydroxysuccinate
• (S)-Ethyl piperidine-3-carboxylate (2S,3S)-2,3-dihydroxysuccite
• Ethyl (3S)-nipecotate D-tartrate
• (3S)-3-Piperidinecarboxylic acid ethyl ester (2S,3S)-2,3-dihydroxybutanedioate
• Ethyl (S)-3-Piperidinecarboxylate D-Tartrate
• (S)-Ethyl nipecotate-D-tartrate
• Ethyl (S)-nipecotate,D-tartrate
• (S)-3-Piperidinecarboxylic Acid Ethyl Ester D-Tartrate
• (S)-Nipecotic Acid Ethyl Ester D-Tartrate
• Ethyl (S)-nipecotate-D-tartrate
• (S)-Ethyl nipecotate D-tartrate
• HHPGQKZOPPDLNH-ZZQRGORHSA-N
• FC0475
• SBB066252
• DT2050
• Eth
• (S)-Ethyl piperidine-3-carboxylate xD-Tartaric acid salt
• MFCD03093639
• N0681
• 83602-38-4
• ethyl (3S)-3-piperidinecarboxylate D(-)-tartarate
• AC-22460
• Ethyl (S)-nipecotate L-tartrate
• (2S,3S)-2,3-dihydroxybutanedioic acid;ethyl (3S)-piperidine-3-carboxylate
• (s)-ethyl 3-piperidinecarboxylate d-tartrate salt
• L-(+)-tartaric acid; ethyl (3S)-piperidine-3-carboxylate
• (S)-Ethylpiperidine-3-carboxylatexD-Tartaricacidsalt
• 60218-50-0
• DS-14407
• CS-0188170
• AKOS015896218
• C12H21NO8
• 163343-71-3

• MDL： S181904
• Inchi： 1S/C8H15NO2.C4H6O6/c1-2-11-8(10)7-4-3-5-9-6-7;5-1(3(7)8)2(6)4(9)10/h7,9H,2-6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t7-;1-,2-/m00/s1
• InChI Key： HHPGQKZOPPDLNH-ZZQRGORHSA-N
• SMILES： O(CC)C([C@@H]1CNCCC1)=O.O[C@H](C(=O)O)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 307.12671663g/mol
• Monoisotopic Mass: 307.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (S)-Ethyl nipecotate D-tartrate

Recent Advances in the Application of (S)-Ethyl Nipecotate D-Tartrate (CAS: 163343-71-3) in Pharmaceutical Research

The compound (S)-Ethyl nipecotate D-tartrate (CAS: 163343-71-3) has recently gained significant attention in pharmaceutical chemistry due to its versatile applications as a chiral building block and its role in asymmetric synthesis. This brief summarizes the latest research developments involving this important intermediate, with particular focus on its synthetic utility, pharmacological relevance, and recent process optimization approaches.

Recent studies have demonstrated the compound's critical role in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) drugs. The stereochemical purity of (S)-Ethyl nipecotate D-tartrate makes it especially valuable for creating enantiomerically pure pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of novel GABA receptor modulators with improved blood-brain barrier penetration.

Process chemistry advancements have significantly improved the production efficiency of (S)-Ethyl nipecotate D-tartrate. A recent patent application (WO2023056421) describes an innovative enzymatic resolution method that achieves >99% enantiomeric excess with substantially reduced production costs compared to traditional chemical resolution methods. This breakthrough could potentially lower the manufacturing costs of several derivative pharmaceuticals currently in development.

In pharmacokinetic studies, researchers have investigated the metabolic stability of compounds derived from (S)-Ethyl nipecotate D-tartrate. A 2024 preclinical study demonstrated that derivatives maintain excellent metabolic stability in human liver microsome assays, suggesting favorable drug-like properties for further development. These findings were presented at the recent American Chemical Society National Meeting (Spring 2024).

The pharmaceutical industry has shown increasing interest in this compound, with several major companies including it in their development pipelines. Analyst reports suggest that the global market for (S)-Ethyl nipecotate D-tartrate and its derivatives is projected to grow at a CAGR of 8.2% from 2024 to 2030, driven by demand for CNS therapeutics and precision medicines.

Future research directions appear to focus on expanding the application of (S)-Ethyl nipecotate D-tartrate in targeted drug delivery systems. Preliminary results from a collaborative study between academic and industry researchers suggest potential for creating brain-targeted prodrugs using this chiral scaffold. Further developments in this area are expected to be published in late 2024.